Cas no 916737-82-1 (Ethyl 2-(3-aminobenzenesulfonamido)acetate)

• Product Name: Ethyl 2-(3-aminobenzenesulfonamido)acetate
• CAS No: 916737-82-1
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 5842948
• PubChem ID: 54921223
• Update Time: 2025-10-28

Ethyl 2-(3-aminobenzenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 916737-82-1
• ethyl 2-(3-aminobenzenesulfonamido)acetate
• EN300-6509732
• AKOS005913776
• Ethyl 2-(3-aminobenzenesulfonamido)acetate

• Inchi： 1S/C10H14N2O4S/c1-2-16-10(13)7-12-17(14,15)9-5-3-4-8(11)6-9/h3-6,12H,2,7,11H2,1H3
• InChI Key： MYUKOQGRLNUBOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Additional information on Ethyl 2-(3-aminobenzenesulfonamido)acetate

Comprehensive Overview of Ethyl 2-(3-aminobenzenesulfonamido)acetate (CAS No. 916737-82-1)

Ethyl 2-(3-aminobenzenesulfonamido)acetate (CAS No. 916737-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its sulfonamide and ester functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structure makes it a valuable candidate for drug discovery, particularly in the development of anti-inflammatory and antibacterial agents. Researchers are increasingly exploring its potential applications due to its ability to modulate biological pathways effectively.

The growing interest in Ethyl 2-(3-aminobenzenesulfonamido)acetate aligns with the broader trend of optimizing sulfonamide derivatives for therapeutic use. Sulfonamides have long been recognized for their role in medicinal chemistry, dating back to the discovery of the first antibiotics. Today, with advancements in computational chemistry and AI-driven drug design, compounds like 916737-82-1 are being re-evaluated for their efficacy and safety profiles. This compound's molecular flexibility allows for targeted modifications, making it a focal point in the search for next-generation small-molecule drugs.

One of the most frequently searched questions related to Ethyl 2-(3-aminobenzenesulfonamido)acetate is its synthesis method. The compound is typically prepared through a multi-step process involving the reaction of 3-aminobenzenesulfonamide with ethyl chloroacetate under controlled conditions. Researchers emphasize the importance of reaction optimization to achieve high yields and purity, which are critical for pharmaceutical applications. Additionally, the compound's solubility and stability under various pH conditions are key parameters being investigated to ensure its suitability for formulation.

Another hot topic in the context of CAS No. 916737-82-1 is its potential role in green chemistry. With increasing regulatory pressure to reduce environmental impact, scientists are exploring eco-friendly synthesis routes for sulfonamide derivatives. Ethyl 2-(3-aminobenzenesulfonamido)acetate is no exception, as researchers investigate catalyst-free and solvent-free methods to minimize waste and energy consumption. This aligns with the global push toward sustainable pharmaceutical manufacturing, a theme resonating strongly in academic and industrial circles.

From a mechanistic perspective, Ethyl 2-(3-aminobenzenesulfonamido)acetate exhibits intriguing interactions with biological targets. Its sulfonamide moiety is known to inhibit enzymes such as carbonic anhydrase, which plays a role in conditions like glaucoma and epilepsy. Meanwhile, the ester group offers opportunities for prodrug development, enhancing bioavailability. These attributes have sparked discussions in online forums and research publications, with many users querying its structure-activity relationship (SAR) and potential off-target effects.

In conclusion, Ethyl 2-(3-aminobenzenesulfonamido)acetate (CAS No. 916737-82-1) represents a compelling case study in modern medicinal chemistry. Its dual functionality, combined with the rising demand for targeted therapies and sustainable synthesis, positions it as a compound of enduring relevance. As research continues to uncover its full potential, this molecule is likely to remain a subject of keen interest for scientists and industry professionals alike.